Cas no 872273-26-2 (3,5-dichloropyridine-4-sulfonic Acid)
872273-26-2 structure
Product Name:3,5-dichloropyridine-4-sulfonic Acid
CAS No:872273-26-2
MF:C5H3Cl2NO3S
MW:228.053218126297
CID:1880665
PubChem ID:53485308
Update Time:2025-04-21
3,5-dichloropyridine-4-sulfonic Acid Chemical and Physical Properties
Names and Identifiers
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- 3,5-dichloropyridine-4-sulfonic Acid
- 872273-26-2
- DTXSID50704501
- DB-082715
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- Inchi: 1S/C5H3Cl2NO3S/c6-3-1-8-2-4(7)5(3)12(9,10)11/h1-2H,(H,9,10,11)
- InChI Key: WJAFMYIEGRWQMQ-UHFFFAOYSA-N
- SMILES: ClC1C=NC=C(C=1S(=O)(=O)O)Cl
Computed Properties
- Exact Mass: 226.92100
- Monoisotopic Mass: 226.9210695Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.64000
- LogP: 2.71590
3,5-dichloropyridine-4-sulfonic Acid Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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